Cas no 2580224-92-4 (5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid)

• Product Name: 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid
• CAS No: 2580224-92-4
• MF: C₁₂H₁₃Cl₂NO₄
• MW: 306.141921758652
• CID: 5661892
• PubChem ID: 165895316
• Update Time: 2025-06-09

5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-27727909
• 2580224-92-4
• 5-{[(tert-butoxy)carbonyl]amino}-2,3-dichlorobenzoic acid
• 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid

• Inchi： 1S/C12H13Cl2NO4/c1-12(2,3)19-11(18)15-6-4-7(10(16)17)9(14)8(13)5-6/h4-5H,1-3H3,(H,15,18)(H,16,17)
• InChI Key： YTGFLAYIPYUZGS-UHFFFAOYSA-N
• SMILES： ClC1C(=CC(=CC=1C(=O)O)NC(=O)OC(C)(C)C)Cl

Computed Properties

• Exact Mass: 305.0221633g/mol
• Monoisotopic Mass: 305.0221633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid

Recent Advances in the Application of 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid (CAS: 2580224-92-4) in Chemical Biology and Pharmaceutical Research

The compound 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid (CAS: 2580224-92-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its versatile applications as a key intermediate in the synthesis of bioactive molecules. This research brief aims to provide an overview of the latest developments involving this compound, focusing on its synthetic utility, biological relevance, and potential therapeutic applications.

Recent studies have highlighted the role of 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid in the design and synthesis of novel small-molecule inhibitors targeting various disease pathways. For instance, researchers have utilized this compound as a building block for the development of kinase inhibitors, which are crucial in the treatment of cancers and inflammatory diseases. The tert-butoxycarbonyl (Boc) protecting group in the molecule offers synthetic advantages, enabling selective deprotection and further functionalization under mild conditions.

In addition to its synthetic applications, 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid has been investigated for its potential as a pharmacophore in drug discovery. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising activity against bacterial efflux pumps, a mechanism often associated with antibiotic resistance. The dichlorobenzoic acid moiety was found to enhance the binding affinity of these derivatives to target proteins, suggesting its utility in overcoming multidrug resistance.

Further advancements in the characterization of 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid have been facilitated by modern analytical techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy. These methods have enabled researchers to elucidate the compound's stability, reactivity, and interactions with biological targets, providing a foundation for its optimization in drug development pipelines.

Despite its promising applications, challenges remain in the large-scale synthesis and purification of 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid. Recent efforts have focused on developing greener synthetic routes, including catalytic methods and solvent-free reactions, to improve yield and reduce environmental impact. A 2024 study in Organic Process Research & Development reported a scalable and efficient synthesis of this compound using continuous flow chemistry, which significantly enhanced reproducibility and reduced waste generation.

In conclusion, 5-{(tert-butoxy)carbonylamino}-2,3-dichlorobenzoic acid (CAS: 2580224-92-4) represents a valuable tool in chemical biology and pharmaceutical research. Its dual role as a synthetic intermediate and a potential pharmacophore underscores its importance in the development of new therapeutic agents. Future research should focus on expanding its applications, optimizing synthetic methodologies, and exploring its biological mechanisms in greater detail to unlock its full potential in drug discovery and development.